(5Z)-5-{[3-(3,4-dimethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-3-heptyl-2-thioxo-1,3-thiazolidin-4-one

• CAS No.: 623935-88-6
• Molecular Formula: C28H31N3O3S2
• Molecular Weight: 521.7 g/mol
• IUPAC Name: (5Z)-5-[[3-(3,4-dimethoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-3-heptyl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C28H31N3O3S2/c1-4-5-6-7-11-16-30-27(32)25(36-28(30)35)18-21-19-31(22-12-9-8-10-13-22)29-26(21)20-14-15-23(33-2)24(17-20)34-3/h8-10,12-15,17-19H,4-7,11,16H2,1-3H3/b25-18-
• InChI Key: UNCICOHSZSLAIG-BWAHOGKJSA-N
• Isomeric SMILES: CCCCCCCN1C(=O)/C(=C/C2=CN(N=C2C3=CC(=C(C=C3)OC)OC)C4=CC=CC=C4)/SC1=S
• Canonical SMILES: CCCCCCCN1C(=O)C(=CC2=CN(N=C2C3=CC(=C(C=C3)OC)OC)C4=CC=CC=C4)SC1=S

Description

The compound (5Z)-5-{[3-(3,4-dimethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-3-heptyl-2-thioxo-1,3-thiazolidin-4-one is a structurally complex heterocyclic molecule featuring a pyrazole core fused with a thiazolidinone ring system. Key structural elements include:

• A 3,4-dimethoxyphenyl substituent at the pyrazole’s 3-position, contributing electron-donating effects and influencing solubility.
• A heptyl chain at the thiazolidinone’s 3-position, enhancing lipophilicity and membrane permeability.
• A thioxo group at the 2-position of the thiazolidinone, which may participate in hydrogen bonding or tautomerization .

Its molecular formula is C₃₄H₃₆N₄O₃S₂, with an average mass of 636.81 g/mol and a monoisotopic mass of 636.2221 g/mol . The Z-configuration of the exocyclic double bond is critical for its stereoelectronic properties and biological interactions.

Biological Activity

The compound (5Z)-5-{[3-(3,4-dimethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-3-heptyl-2-thioxo-1,3-thiazolidin-4-one belongs to the thiazolidinone class, which has garnered attention for its diverse biological activities. This article explores the biological activity of this specific compound, focusing on its pharmacological properties and potential therapeutic applications.

Structure and Properties

The compound features a thiazolidinone core, characterized by a five-membered ring containing sulfur and nitrogen atoms, which is known for its ability to undergo various modifications that can enhance its biological activity. The presence of the pyrazole moiety further contributes to its pharmacological profile.

Antimicrobial Activity

Thiazolidinone derivatives have been extensively studied for their antimicrobial properties. Research indicates that compounds with similar structures exhibit significant activity against various bacteria and fungi. For instance, derivatives have shown effectiveness against Gram-positive bacteria such as Staphylococcus aureus and Bacillus subtilis .

Table 1: Antimicrobial Activity of Thiazolidinone Derivatives

Compound	Activity Against	Reference
Compound A	Staphylococcus aureus
Compound B	E. coli
Compound C	Candida albicans

Antidiabetic Effects

Thiazolidinones are recognized for their antidiabetic properties, particularly through their action as PPARγ agonists. This mechanism enhances insulin sensitivity and glucose metabolism. Studies have reported that certain thiazolidinone derivatives demonstrate significant reductions in blood glucose levels in diabetic models .

Anticancer Potential

The anticancer effects of thiazolidinones are attributed to their ability to inhibit cell proliferation and induce apoptosis in cancer cells. For instance, compounds similar to (5Z)-5-{[3-(3,4-dimethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-3-heptyl-2-thioxo-1,3-thiazolidin-4-one have shown promising results against various cancer cell lines, including colon and breast cancer .

Table 2: Anticancer Activity of Thiazolidinone Derivatives

Compound	Cancer Cell Line	IC50 (µM)	Reference
Compound D	HT29 (Colon)	15
Compound E	MCF7 (Breast)	20

Anti-inflammatory Properties

Inflammation plays a critical role in various diseases, and thiazolidinones have been studied for their anti-inflammatory effects. Research indicates that these compounds can inhibit pro-inflammatory cytokines such as TNF-α and IL-6, making them potential candidates for treating inflammatory conditions .

Case Studies

A recent study evaluated the biological activity of a series of thiazolidinone derivatives, including those with pyrazole substitutions. The findings demonstrated that specific modifications significantly enhanced their bioactivity across multiple pharmacological targets.

Case Study: Synthesis and Evaluation of Thiazolidinone Derivatives

Researchers synthesized a new series of thiazolidinones incorporating various substituents at positions 2 and 5. The resulting compounds were tested for antimicrobial and anticancer activities:

• Synthesis Methodology : Compounds were synthesized via a one-pot reaction involving thiazolidine formation followed by substitution reactions.
• Biological Testing : The synthesized compounds were screened against several bacterial strains and cancer cell lines.
• Results : Several derivatives exhibited potent antimicrobial activity with MIC values lower than standard antibiotics and significant cytotoxicity against cancer cell lines.

Scientific Research Applications

Antimicrobial Activity

Research indicates that derivatives of this compound exhibit significant antimicrobial properties. In vitro studies have shown effectiveness against various bacterial strains, including:

• Gram-negative bacteria : Escherichia coli, Proteus mirabilis
• Gram-positive bacteria : Staphylococcus aureus, Bacillus subtilis

The antimicrobial activity is typically evaluated using methods such as the well diffusion method, where the zone of inhibition is measured to assess efficacy.

Anti-inflammatory Properties

The compound has also been studied for its anti-inflammatory effects. In particular, it may inhibit pathways associated with inflammation by modulating specific cytokines or enzymes involved in inflammatory responses.

Anticancer Potential

Preliminary studies suggest that this compound may have anticancer properties, potentially acting as an apoptosis inducer in various cancer cell lines. The mechanism involves interaction with cellular pathways that regulate cell proliferation and survival.

Case Study 1: Antimicrobial Screening

A series of derivatives were synthesized and screened for antimicrobial activity against E. coli and S. aureus. Results indicated that several compounds exhibited notable zones of inhibition compared to standard antibiotics like streptomycin.

Compound ID	Zone of Inhibition (mm)	Activity Classification
10a	25	Strong
10b	15	Moderate
10c	10	Weak

Case Study 2: Anti-inflammatory Activity

In a study assessing anti-inflammatory effects, the compound was tested on inflammatory markers in cell cultures treated with lipopolysaccharides (LPS). The results demonstrated a significant reduction in pro-inflammatory cytokines like TNF-alpha and IL-6.

Comparison with Similar Compounds

Table 1: Structural and Functional Comparisons

Compound Name	Substituents (Pyrazole 3-position)	Thiazolidinone 3-position	Key Functional Groups	Molecular Weight (g/mol)	LogP*
Target Compound	3,4-Dimethoxyphenyl	Heptyl	Thioxo, Methylene	636.81	~5.2
[(5Z)-5-{[3-(3-Fluoro-4-propoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-3-heptyl-2-thioxo-1,3-thiazolidin-4-one]	3-Fluoro-4-propoxyphenyl	Heptyl	Thioxo, Methylene	654.78	~5.8
[(5Z)-5-{[3-(3,4-Dimethoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-3-(2-phenylethyl)-2-thioxo-1,3-thiazolidin-4-one]	3,4-Dimethoxyphenyl	Phenethyl	Thioxo, Methylene	598.72	~4.5
(4Z)-4-[(5-Hydroxy-3-methyl-1-phenyl-1H-pyrazol-4-yl)methylene]-5-methyl-2-phenylpyrazol-3-one	Hydroxyl, Methyl	Methyl	Keto, Methylene	362.41	~2.9

*LogP values estimated using fragment-based methods.

Key Findings :

Electron Effects : The 3,4-dimethoxyphenyl group provides stronger electron-donating effects than the 3-fluoro-4-propoxyphenyl group in , which may stabilize resonance structures in the pyrazole ring.

Hydrogen Bonding : The thioxo group in the target compound and its analogs enables tautomerization (e.g., thione-thiol equilibrium), which is absent in keto-containing derivatives like .

Key Findings :

• The heptyl chain in the target compound and its fluoro-propoxyphenyl analog correlates with improved cellular uptake, as seen in their lower IC₅₀ values compared to less lipophilic derivatives.
• Thioxo-containing thiazolidinones generally exhibit broader antimicrobial activity than keto-analogs, likely due to enhanced interaction with bacterial enzymes .
• The absence of a hydroxyl group (unlike ) in the target compound may reduce antioxidant capacity but improve metabolic stability.

Physicochemical and Spectroscopic Comparisons

NMR Chemical Shift Analysis (Key Regions):

• Thioxo Group : The target compound’s thioxo sulfur resonates at δ 168–170 ppm in ¹³C NMR, distinct from keto groups (δ 180–185 ppm) in analogs like .
• Heptyl Chain Protons : The terminal CH₃ group in the heptyl chain shows δ 0.85–0.90 ppm in ¹H NMR, absent in phenethyl-substituted analogs .
• Aromatic Protons : The 3,4-dimethoxyphenyl substituent produces distinct splitting patterns (δ 6.7–7.1 ppm) compared to electron-withdrawing groups (e.g., fluoro in ; δ 7.2–7.5 ppm) .

Q & A

Q. Basic

• Thioxo Group (C=S) : Participates in nucleophilic substitutions and metal coordination .
• Methylene Bridge : Stabilizes conjugation between pyrazole and thiazolidinone rings, affecting electronic properties .
• Heptyl Chain : Enhances lipophilicity, impacting membrane permeability in biological assays .

What methodologies are used to evaluate its biological activity in vitro?

Q. Advanced

• Cytotoxicity Assays : MTT or SRB assays against cancer cell lines (e.g., MCF-7), with IC₅₀ values compared to doxorubicin .
• Antimicrobial Screening : Agar dilution methods for MIC determination against Gram-positive/negative bacteria .
• ROS Scavenging : DPPH or ABTS assays to quantify antioxidant potential .

How are regiochemical challenges addressed during functionalization?

Q. Advanced

• Protecting Groups : Temporary protection of methoxy groups with Bn or TMS during alkylation prevents undesired side reactions .
• Directed Metalation : Use of LDA or Grignard reagents to control substitution sites on the pyrazole ring .

What purification techniques are recommended for isolating this compound?

Q. Basic

• Recrystallization : From DMF-EtOH (1:1) to remove polar impurities .
• Column Chromatography : Silica gel with gradient elution (hexane → ethyl acetate) for isomeric separation .

How does the Z-configuration of the methylene group impact biological activity?

Advanced
The Z-isomer exhibits superior binding in docking studies due to optimal spatial alignment of the 3,4-dimethoxyphenyl group with target pockets. E-isomers show reduced activity, highlighting the need for stereoselective synthesis .